Cas no 2256714-56-2 (4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3)

4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3 structure
2256714-56-2 structure
Product Name:4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3
CAS No:2256714-56-2
MF:C8H9BrO
MW:210.115916967392
CID:6826159
PubChem ID:172404105
Update Time:2025-03-02

4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3 Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-(methoxy-d3)-1-(methyl-d3)benzene-3,5,6-d3
    • 2256714-56-2
    • CS-24329
    • Inchi: 1S/C8H9BrO/c1-6-3-4-7(9)5-8(6)10-2/h3-5H,1-2H3/i1D3,2D3,3D,4D,5D
    • InChI Key: RAQYGVDRDNKTOM-XVGWXEQOSA-N
    • SMILES: BrC1C([2H])=C([2H])C(C([2H])([2H])[2H])=C(C=1[2H])OC([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 209.04017Da
  • Monoisotopic Mass: 209.04017Da
  • Isotope Atom Count: 9
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų
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